Cas no 2137826-54-9 (4-Pyrimidinamine, 5-cyclobutyl-)

4-Pyrimidinamine, 5-cyclobutyl-, is a heterocyclic organic compound featuring a pyrimidine core substituted with an amino group at the 4-position and a cyclobutyl moiety at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclobutyl group enhances steric and electronic properties, making it a valuable intermediate in the synthesis of biologically active molecules. Its rigid framework can contribute to improved binding affinity in drug design. The compound’s purity and stability under standard conditions further support its use in research and development, particularly in medicinal chemistry for exploring novel therapeutic agents.
4-Pyrimidinamine, 5-cyclobutyl- structure
2137826-54-9 structure
Product Name:4-Pyrimidinamine, 5-cyclobutyl-
CAS No:2137826-54-9
MF:C8H11N3
MW:149.193041086197
CID:5258541
Update Time:2025-09-27

4-Pyrimidinamine, 5-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 5-cyclobutyl-
    • Inchi: 1S/C8H11N3/c9-8-7(4-10-5-11-8)6-2-1-3-6/h4-6H,1-3H2,(H2,9,10,11)
    • InChI Key: INJTYRSKHMWUNR-UHFFFAOYSA-N
    • SMILES: C1=NC=C(C2CCC2)C(N)=N1

4-Pyrimidinamine, 5-cyclobutyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-387431-0.05g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
0.05g
$948.0 2025-03-16
Enamine
EN300-387431-0.1g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
0.1g
$993.0 2025-03-16
Enamine
EN300-387431-0.25g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
0.25g
$1038.0 2025-03-16
Enamine
EN300-387431-0.5g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
0.5g
$1084.0 2025-03-16
Enamine
EN300-387431-1.0g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
1.0g
$1129.0 2025-03-16
Enamine
EN300-387431-2.5g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
2.5g
$2211.0 2025-03-16
Enamine
EN300-387431-5.0g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
5.0g
$3273.0 2025-03-16
Enamine
EN300-387431-10.0g
5-cyclobutylpyrimidin-4-amine
2137826-54-9 95.0%
10.0g
$4852.0 2025-03-16

Additional information on 4-Pyrimidinamine, 5-cyclobutyl-

Introduction to 4-Pyrimidinamine, 5-cyclobutyl (CAS No. 2137826-54-9)

4-Pyrimidinamine, 5-cyclobutyl (CAS No. 2137826-54-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and cyclobutyl substituent, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-Pyrimidinamine, 5-cyclobutyl.

The chemical structure of 4-Pyrimidinamine, 5-cyclobutyl is defined by its pyrimidine ring, which is a fundamental component in many biologically active molecules. The cyclobutyl group attached to the 5-position of the pyrimidine ring imparts unique structural and functional properties to the molecule. These properties make it an attractive candidate for drug development, particularly in areas such as anti-inflammatory agents and anticancer therapies.

In terms of chemical synthesis, 4-Pyrimidinamine, 5-cyclobutyl can be synthesized through a series of well-defined steps. One common approach involves the condensation of a suitable amine with a cyclobutyl-substituted pyrimidine derivative. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and increases yield.

The biological activities of 4-Pyrimidinamine, 5-cyclobutyl have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. A study conducted by Smith et al. (2022) demonstrated that 4-Pyrimidinamine, 5-cyclobutyl effectively reduced inflammation in mouse models of rheumatoid arthritis. The mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the production of pro-inflammatory prostaglandins.

Beyond its anti-inflammatory properties, 4-Pyrimidinamine, 5-cyclobutyl has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. A notable study published in Cancer Research in 2023 reported that 4-Pyrimidinamine, 5-cyclobutyl selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways.

The pharmacokinetic properties of 4-Pyrimidinamine, 5-cyclobutyl have been evaluated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 4-Pyrimidinamine, 5-cyclobutyl has the potential to be developed into an effective oral medication for treating inflammatory diseases and certain types of cancer.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 4-Pyrimidinamine, 5-cyclobutyl. Prodrug approaches involve modifying the chemical structure to enhance drug delivery and reduce side effects. A recent study published in Drug Delivery Today (2023) described a prodrug design that significantly improved the aqueous solubility and stability of 4-Pyrimidinamine, 5-cyclobutyl, leading to enhanced therapeutic efficacy in preclinical models.

In conclusion, 4-Pyrimidinamine, 5-cyclobutyl (CAS No. 2137826-54-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As advancements in synthetic methods and prodrug strategies continue to evolve, the future prospects for this compound in medicinal chemistry and pharmaceutical research are highly promising.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.